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Introduction
Fumazone, a commercial soil fumigant, was widely used in agriculture from the mid-1950s until

its ban in the late 1970s in the United States.[1][2] Its active ingredient, 1,2-dibromo-3-

chloropropane (DBCP), proved highly effective as a nematicide, significantly boosting crop

yields by controlling parasitic nematodes that damage plant roots.[1][2] However, the economic

benefits of Fumazone were overshadowed by severe human health and environmental

consequences, leading to its eventual prohibition for most agricultural applications.[1][2][3] This

technical guide provides an in-depth review of the historical use of Fumazone, focusing on its

chemical properties, application, efficacy, and the scientific evidence that led to its ban.

Chemical and Physical Properties of the Core Active
Ingredient: 1,2-Dibromo-3-chloropropane (DBCP)
Fumazone's active ingredient is the organochlorine compound 1,2-dibromo-3-chloropropane

(DBCP).[1] It is a dense, colorless to amber or brown liquid with a pungent odor.[1] The

lipophilic nature of DBCP allows it to readily penetrate soil and biological membranes.[2][3]
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Property Value

Chemical Formula C₃H₅Br₂Cl

Molar Mass 236.33 g/mol

Appearance Dense, colorless to amber or brown liquid

Odor Pungent

Density 2.05 g/mL

Melting Point 6.1 °C

Boiling Point 195.5 °C

Solubility in Water 0.1%

Vapor Pressure 0.8 mmHg (at 20 °C)

Agricultural Applications and Efficacy
Fumazone was registered for use on over 40 different crops in the United States.[1] It was

primarily used as a soil fumigant to control nematodes, which are microscopic roundworms that

can cause significant damage to plant roots, leading to stunted growth and reduced crop yields.

Application Methods
Fumazone was typically applied to the soil before planting. Common application methods

included:

Soil Injection: The liquid fumigant was injected into the soil using chisel-type applicators.[4]

Soil Drenching: The fumigant, emulsified in water, was applied to the soil surface and then

drenched with additional water to facilitate its movement into the root zone.[3][5]

Irrigation Water Application: Fumazone was sometimes introduced into irrigation water to be

distributed across the field.

The efficacy of Fumazone was influenced by several factors, including soil type, temperature,

moisture, and the depth of application.[6]
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Quantitative Efficacy Data
Numerous studies demonstrated the high efficacy of DBCP in controlling nematode populations

and increasing crop yields.

Crop Target Pest
Application
Rate

Efficacy Reference

Citrus
Tylenchulus

semipenetrans
73.5 kg/ha

87-93%

nematode control

at 30-60 cm

depth

[7]

Citrus
Tylenchulus

semipenetrans
88 kg/ha

95-100%

nematode control

at 30-60 cm

depth

[7]

Tomato
Meloidogyne

incognita

2.5 - 40 µg/mL

drench

Decreased

nematode

populations and

increased

fruitfulness

[3][5]

Soybeans

Meloidogyne

incognita and

Hoplolaimus

columbus

13.6 kg a.i./ha

Effective control

of M. incognita

and increased

yields

[8]

Toxicity and Adverse Health Effects
The widespread use of Fumazone raised significant concerns due to its toxicity to humans and

its persistence in the environment.

Human Health Effects
The most well-documented adverse health effect of DBCP exposure in humans is male

reproductive toxicity, specifically causing oligospermia (low sperm count) and azoospermia

(absence of sperm), leading to infertility.[3][9] This was first observed in workers at a chemical
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plant producing DBCP.[3] In addition to its effects on male fertility, DBCP is also classified as a

probable human carcinogen (Group B2) by the U.S. Environmental Protection Agency (EPA).

[10] Animal studies have shown that DBCP can induce a variety of tumors.[7][9] Acute

exposure can lead to central nervous system depression, pulmonary congestion, and

gastrointestinal distress.[10]

Environmental Fate and Persistence
DBCP is a persistent organic pollutant.[2][3] Its chemical stability and low water solubility

contribute to its long half-life in soil and groundwater.[11] Once in the subsurface, it can slowly

leach into groundwater, leading to long-term contamination of drinking water sources.[11]

Studies in California's Central Valley have detected DBCP in groundwater decades after its use

was discontinued.[11] The half-life of DBCP in an aquifer with a temperature of 15°C is

estimated to be 141 years.

Experimental Protocols
Analysis of DBCP Residues in Soil (QuEChERS Method)
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used

technique for the extraction and cleanup of pesticide residues from food and environmental

matrices.

Methodology:

Sample Extraction: A homogenized soil sample (e.g., 10 g) is weighed into a centrifuge tube.

Acetonitrile is added as the extraction solvent.

Salting Out: A salt mixture (e.g., magnesium sulfate, sodium chloride, sodium citrate) is

added to the tube to induce liquid-liquid partitioning and drive the pesticides into the

acetonitrile layer.

Centrifugation: The tube is shaken vigorously and then centrifuged to separate the

acetonitrile layer from the aqueous and solid phases.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile extract is

transferred to a d-SPE tube containing a sorbent (e.g., primary secondary amine - PSA) to

remove interfering matrix components.
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Analysis: The final extract is analyzed by gas chromatography-mass spectrometry (GC-MS)

for the quantification of DBCP.[1][3]

Animal Toxicology Study: Assessment of Reproductive
Toxicity in Rats
This protocol outlines a typical study to assess the reproductive toxicity of DBCP in male rats.

Methodology:

Animal Model: Male Sprague-Dawley rats are commonly used.

Dosing: Animals are administered DBCP via gavage or injection. A range of doses is typically

tested, along with a control group receiving the vehicle only.

Observation Period: The animals are observed for a specified period for any signs of toxicity.

Semen Analysis: At the end of the study, semen samples are collected to evaluate sperm

count, motility, and morphology.

Hormone Analysis: Blood samples are collected to measure levels of reproductive hormones

such as testosterone, luteinizing hormone (LH), and follicle-stimulating hormone (FSH).

Histopathology: The testes and other reproductive organs are collected, weighed, and

examined histologically for any pathological changes, such as seminiferous tubule atrophy.

[12][13]

Signaling Pathways and Experimental Workflows
Molecular Mechanism of DBCP Toxicity
The genotoxicity of DBCP is attributed to its metabolic activation into a reactive intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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